Cas no 1795444-01-7 ((4-methylthiophen-2-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone)

• Product Name: (4-methylthiophen-2-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone
• CAS No: 1795444-01-7
• MF: C₁₂H₁₄N₄OS
• MW: 262.330760478973
• CID: 5369174
• Update Time: 2025-05-20

(4-methylthiophen-2-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-methylthiophen-2-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone

• Inchi： 1S/C12H14N4OS/c1-9-6-11(18-8-9)12(17)15-4-2-10(7-15)16-5-3-13-14-16/h3,5-6,8,10H,2,4,7H2,1H3
• InChI Key： GFIDISCRPXGBTM-UHFFFAOYSA-N
• SMILES： C(C1SC=C(C)C=1)(N1CCC(N2C=CN=N2)C1)=O

Additional information on (4-methylthiophen-2-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone

Introduction to (4-Methylthiophen-2-yl)-[3-(Triazol-1-yl)Pyrrolidin-1-yl]Methanone

The compound (4-Methylthiophen-2-yl)-[3-(Triazol-1-yl)Pyrrolidin-1-yl]Methanone with CAS No. 1795444-01-7 is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of methanone, featuring a substituted thiophene ring and a pyrrolidine ring with a triazole substituent. Its unique structure endows it with intriguing chemical properties and potential applications in drug design and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of bioactive molecules. The presence of the thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's stability and reactivity. The methyl group attached to the thiophene further modulates its electronic properties, making it a versatile building block for synthetic chemistry.

The pyrrolidine ring, a five-membered amine-containing structure, adds another layer of complexity to this molecule. The substitution at the 3-position with a triazole group introduces additional functional diversity. Triazoles are known for their robustness and ability to participate in various chemical reactions, including click chemistry, which has revolutionized modern organic synthesis.

One of the most exciting aspects of this compound is its potential as a building block for drug discovery. The combination of a thiophene ring, pyrrolidine, and triazole creates a molecule with multiple sites for functionalization, enabling chemists to explore its pharmacokinetic properties and bioavailability. Recent research has focused on optimizing such molecules for use in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a variety of methods, including coupling reactions and cyclization processes. The use of microwave-assisted synthesis has been particularly effective in streamlining the production of such complex molecules. This approach not only enhances reaction efficiency but also minimizes the environmental impact by reducing solvent usage.

The spectroscopic properties of this compound have also been studied extensively. Techniques such as NMR (nuclear magnetic resonance) and IR (infrared spectroscopy) have provided valuable insights into its molecular structure and intermolecular interactions. These studies are crucial for understanding how the compound interacts with other molecules in biological systems.

Moreover, computational chemistry has played a pivotal role in predicting the behavior of this compound under various conditions. Molecular modeling techniques have allowed researchers to simulate its reactivity, stability, and potential interactions with biological targets. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development process.

Looking ahead, the future of (4-Methylthiophen-2-yl)-[3-(Triazol-1-yl)Pyrrolidin-1-yl]Methanone lies in its ability to serve as a platform for creating novel therapeutic agents. With ongoing advancements in synthetic methods and computational tools, this compound is poised to make significant contributions to the field of medicinal chemistry.

In conclusion, (4-Methylthiophen-2-yl)-[3-(Triazol-1-yl)Pyrrolidin-1-yil]Methanone is more than just a chemical entity; it represents a bridge between traditional organic synthesis and modern drug discovery. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing our understanding of complex molecular systems and their applications in medicine.